Cas no 2228248-05-1 (5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228248-05-1
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 6547483
• PubChem ID: 165710604
• Update Time: 2025-06-11

5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1745425
• 2228248-05-1

• Inchi： 1S/C14H14N2O2/c1-16-13(12(8-15-16)14(17)18)11-7-6-9-4-2-3-5-10(9)11/h2-5,8,11H,6-7H2,1H3,(H,17,18)
• InChI Key： HLWWSTAXCNAAMX-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C)C=1C1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228248-05-1)

5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228248-05-1, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the pyrazole and indene classes, combining a pyrazole moiety with a dihydronaphthalene scaffold, which endows it with unique electronic and steric properties. The presence of a carboxylic acid group at the 4-position of the pyrazole ring enhances its potential as a bioisostere or pharmacophore in drug design.

The compound's structural framework suggests potential applications in the development of novel therapeutic agents. The 2,3-dihydro-1H-inden-1-yl substituent introduces rigidity and lipophilicity, which can be advantageous for membrane permeability and binding affinity to biological targets. Additionally, the methyl group at the 1-position of the pyrazole ring may influence metabolic stability and pharmacokinetic profiles. These features make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. Pyrazoles and their derivatives have been extensively studied for their antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The incorporation of an indene moiety into a pyrazole core has been shown to enhance binding interactions with enzymes and receptors, leading to improved therapeutic efficacy. For instance, related structures have demonstrated inhibitory activity against various kinases and metabolic enzymes, making them valuable scaffolds for drug discovery.

Recent advances in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for potential biological activity. Virtual screening techniques have identified several derivatives of 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid that exhibit promising interactions with target proteins involved in diseases like cancer and neurodegeneration. These studies highlight the compound's potential as a lead molecule for further optimization.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The precise control of reaction conditions is crucial to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis and introduce structural diversity.

Biological evaluation of 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid has revealed intriguing results in preclinical studies. In vitro assays have shown that this compound exhibits moderate inhibition against certain kinases, suggesting its potential as an anti-cancer agent. Additionally, preliminary pharmacokinetic studies indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for drug development.

The compound's structural versatility also allows for modifications that can enhance its therapeutic profile. For example, introducing additional substituents at strategic positions can improve binding affinity or modulate metabolic stability. Such modifications are being explored in ongoing research to develop more potent and selective drug candidates.

The integration of machine learning algorithms into drug discovery has accelerated the identification of novel bioactive compounds. Predictive models have been trained on large datasets of known drugs and bioactive molecules to identify potential hits like 5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid. These models predict favorable physicochemical properties and biological activities, guiding experimental efforts toward high-value candidates.

The future prospects of this compound are promising, with ongoing research focusing on optimizing its synthesis and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As computational tools continue to improve, the discovery and development of such heterocyclic compounds will become more efficient and targeted.

In conclusion,5-(2,3-dihydro-1H-inden-1-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2228248-05-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure combines elements that are conducive to biological activity while offering synthetic flexibility for further optimization. With continued research and development,this compound holds great promise as a lead molecule for novel therapeutic agents targeting various diseases.